Cas no 75866-91-0 (4-Acetyl-1-methyl-1H-pyrrole-2-carbaldehyde)

4-Acetyl-1-methyl-1H-pyrrole-2-carbaldehyde structure
75866-91-0 structure
Product Name:4-Acetyl-1-methyl-1H-pyrrole-2-carbaldehyde
CAS No:75866-91-0
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD02179578
CID:1017792
PubChem ID:12676268
Update Time:2025-04-20

4-Acetyl-1-methyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Acetyl-1-methyl-1H-pyrrole-2-carbaldehyde
    • 1H-Pyrrole-2-carboxaldehyde, 4-acetyl-1-methyl- (9CI)
    • 4-acetyl-1-methyl-1H-pyrrole-2-carbaldehyde(SALTDATA: FREE)
    • 4-acetyl-1-methylpyrrole-2-carbaldehyde
    • 1-methyl-4-acetylpyrrole-2-carboxaldehyde
    • 4-ACETYL-1-METHYL-1H-PYRROLE-2-CARBOXALDEHYDE
    • 4-acetyl-2-formyl-1-methylpyrrole
    • DTXSID50506522
    • SCHEMBL5398361
    • BS-36259
    • CS-0117238
    • SB63621
    • AKOS000345504
    • 1-methyl-4-acetyl-1H-pyrrole-2-carbaldehyde
    • 4-acetyl-1-methyl-1-H-pyrrole-2-carbaldehyde
    • OWBXRSMVPDNIEH-UHFFFAOYSA-N
    • 75866-91-0
    • MFCD02179578
    • 1H-Pyrrole-2-carboxaldehyde, 4-acetyl-1-methyl-
    • DB-279836
    • MDL： MFCD02179578
    • Inchi： 1S/C8H9NO2/c1-6(11)7-3-8(5-10)9(2)4-7/h3-5H,1-2H3
    • InChI Key： OWBXRSMVPDNIEH-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=C(C=O)N(C)C=1

Computed Properties

  • Exact Mass: 151.06300
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 39.1Ų

Experimental Properties

  • PSA: 39.07000
  • LogP: 1.04020

4-Acetyl-1-methyl-1H-pyrrole-2-carbaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Acetyl-1-methyl-1H-pyrrole-2-carbaldehyde Pricemore >>

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